Cas no 133029-14-8 (Hexanedioic acid, bis(4-formyl-2-methoxyphenyl) ester)

• Product name: Hexanedioic acid, bis(4-formyl-2-methoxyphenyl) ester
• CAS No: 133029-14-8
• MF: C₂₂H₂₂O₈
• MW: 414.40528
• CID: 1231457
• PubChem ID: 71341043

Hexanedioic acid, bis(4-formyl-2-methoxyphenyl) ester Chemical and Physical Properties

Names and Identifiers

• Hexanedioic acid, bis(4-formyl-2-methoxyphenyl) ester
• bis(4-formyl-2-methoxyphenyl) hexanedioate
• DTXSID50768067
• 133029-14-8

• Inchi： InChI=1S/C22H22O8/c1-27-19-11-15(13-23)7-9-17(19)29-21(25)5-3-4-6-22(26)30-18-10-8-16(14-24)12-20(18)28-2/h7-14H,3-6H2,1-2H3
• InChI Key： MGNOKNFCCSKHPK-UHFFFAOYSA-N
• SMILES： COC1=C(C=CC(=C1)C=O)OC(=O)CCCCC(=O)OC2=C(C=C(C=C2)C=O)OC

Computed Properties

• Exact Mass: 414.13146
• Monoisotopic Mass: 414.13146766g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 13
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 105Ų

Experimental Properties

• PSA: 105.2